Link N peptide

• Molecular Formula: C81H120N26O29
• Molecular Weight: 1922.0 g/mol
• InChI: InChI=1S/C81H120N26O29/c1-9-37(6)63(78(133)104-56(80(135)136)22-43-30-88-34-92-43)106-65(120)38(7)93-67(122)46(11-10-16-89-81(84)85)94-73(128)53(25-60(114)115)101-71(126)51(21-42-29-87-33-91-42)98-74(129)54(26-61(116)117)100-68(123)48(18-36(4)5)103-79(134)64(39(8)109)107-76(131)49(19-40-12-14-44(110)15-13-40)97-72(127)52(24-58(83)111)99-75(130)55(27-62(118)119)102-77(132)57(31-108)105-69(124)47(17-35(2)3)96-70(125)50(20-41-28-86-32-90-41)95-66(121)45(82)23-59(112)113/h12-15,28-30,32-39,45-57,63-64,108-110H,9-11,16-27,31,82H2,1-8H3,(H2,83,111)(H,86,90)(H,87,91)(H,88,92)(H,93,122)(H,94,128)(H,95,121)(H,96,125)(H,97,127)(H,98,129)(H,99,130)(H,100,123)(H,101,126)(H,102,132)(H,103,134)(H,104,133)(H,105,124)(H,106,120)(H,107,131)(H,112,113)(H,114,115)(H,116,117)(H,118,119)(H,135,136)(H4,84,85,89)/t37-,38-,39+,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,63-,64-/m0/s1
• InChIKey: GHPHCEQEWSDUET-MMXWBEGUSA-N

Link N Peptide (DHLSDNYTLDHDRAIH) – A Synthetic Anabolic Fragment of Link Protein for Intervertebral Disc and Cartilage Research

Link N peptide (DHLSDNYTLDHDRAIH) is a 16-amino-acid synthetic fragment derived from the N-terminus of link protein, a component of proteoglycan aggregates in cartilage and intervertebral discs (IVDs). Generated in vivo by proteolytic cleavage, it functions as a growth factor that stimulates biosynthesis of proteoglycans and collagens in disc and cartilage cells [1]. Its fully synthetic nature confers significant cost advantages over recombinant growth factors, making it an attractive tool for tissue engineering, disc degeneration research, and osteoarthritis studies [2].

Disc and cartilage matrix synthesis studies Supports proteoglycan and collagen biosynthesis research in human intervertebral disc and articular cartilage cells.

Minimal osteoinductive signaling context Reported lower osteoinductive signal vs BMPs may reduce confounding bone formation in disc repair models.

Synthetic peptide with active fragment Fully synthetic 16-mer; identified minimal active fragment supports economical synthesis scale-up for screening.

• [1] McKenna LA, Liu H, Sansom PA, Dean MF. An N-terminal peptide from link protein stimulates proteoglycan biosynthesis in human articular cartilage in vitro. Arthritis Rheum. 1998 Jan;41(1):157-62. doi: 10.1002/1529-0131(199801)41:1<157::AID-ART19>3.0.CO;2-J. PMID: 9433881. View Source
• [2] Petit A, Yao G, Al Rowas S, Gawri R, Epure L, Antoniou J, Mwale F. Effect of synthetic link N peptide on the expression of type I and type II collagens in human intervertebral disc cells. Tissue Eng Part A. 2011 Apr;17(7-8):899-904. doi: 10.1089/ten.TEA.2010.0494. PMID: 21067464. View Source

Why Link N Peptide Cannot Be Substituted with Generic Growth Factors or Truncated Analogs

Link N peptide occupies a distinct pharmacological niche that is not replicated by standard recombinant growth factors (e.g., BMP-2, BMP-7, TGF-β) or truncated peptide fragments. Unlike BMP-2 and BMP-7, Link N peptide exhibits minimal osteoinductive potential, reducing the risk of ectopic bone formation during disc repair [1]. The full 16-amino-acid sequence is required for maximal activity; truncated peptides (residues 9–16) as well as scrambled and reversed sequences are biologically inactive . Furthermore, Link N peptide activity is species-specific at the sequence level—bovine and canine orthologs differ in efficacy from the human peptide—precluding simple cross-species substitution in translational studies [2].

Growth factor mismatch

Recombinant BMP-2/BMP-7 may introduce osteoinductive signaling that confounds disc repair endpoint interpretation; Link N peptide shows markedly lower osteogenic marker induction in direct comparison.

Truncated or scrambled analogs

Residues 9–16, reversed, and scrambled peptides are reported biologically inactive; only the N-terminal 1–8 fragment (sLink N) retains full anabolic activity.

Species-specific sequence divergence

Human Link N peptide is inactive on canine cells, and canine Link N does not stimulate human cell matrix production; bovine ortholog differs at four positions, requiring species-matched peptide procurement.

• [1] Wang Z, Hutton WC, Yoon ST. ISSLS Prize winner: Effect of link protein peptide on human intervertebral disc cells. Spine (Phila Pa 1976). 2013 Aug 1;38(17):1501-7. doi: 10.1097/BRS.0b013e31828976c1. PMID: 23370687. View Source
• [2] Bach FC, Laagland LT, Grant MP, Creemers LB, Ito K, Meij BP, Mwale F, Tryfonidou MA. Link-N: The missing link towards intervertebral disc repair is species-specific. PLoS One. 2017 Nov 8;12(11):e0187831. doi: 10.1371/journal.pone.0187831. PMID: 29117254. View Source

Quantitative Differentiation Evidence for Link N Peptide vs. Comparators

Reduced Osteoinductive Potential of Link N Peptide vs. BMP-2 and BMP-7

Link N peptide (also referred to as Link Protein Peptide, LPP) demonstrates markedly reduced osteoinductive potential compared to recombinant BMP-2 and BMP-7. In a direct head-to-head in vitro comparison on human intervertebral disc cells, LPP showed significantly lower induction of osteogenic markers than either BMP-2 or BMP-7 [1]. Quantitatively, alkaline phosphatase (ALP) activity—a key osteogenic marker—was approximately 2.5-fold to 3-fold lower with LPP treatment compared to BMP-2 and BMP-7 at equivalent effective doses for matrix synthesis [1]. BMP-2 and BMP-7 are clinically established osteoinductive agents used for spinal fusion; LPP's low osteoinductive profile therefore represents a safety advantage for disc regeneration applications, where ectopic bone formation is undesirable [1].

Osteoinductive signal

Head-to-head

Link N peptide vs BMP-2/BMP-7

ALP activity ~2.5–3-fold lower

Lower osteoinductive signaling may reduce confounding bone formation in disc repair research models.

Human IVD cells in alginate beads; p

Procurement cost

Head-to-head

Synthetic Link N vs Recombinant OP-1 (BMP-7)

~400-fold lower cost per dose

Cost differential supports large-scale screening and in vivo research procurement.

Based on procurement pricing in rabbit disc degeneration study; both agents produced comparable GAG stimulation.

Active fragment identity

Head-to-head

Link-N 1–8 (sLink N) vs 9–16/reversed/scrambled

Only sLink N retains full anabolic activity

Defines minimal pharmacophore for synthesis optimization and assay standardization.

Human NP and AF cells; ³⁵SO₄ incorporation ± IL-1β.

Anabolic potency

Reported

EC₅₀ 67 ± 41 nM

Max GAG synthesis 194 ± 30% of control

Quantitative benchmarks for lot consistency and cross-study comparison.

Human OA chondrocytes; safranin O assay; maintained with IL-1β.

Species specificity

Head-to-head

Human Link N vs Canine/bovine Link N

Human peptide active on human/bovine cells but negligible on canine; canine peptide inactive on human cells

Requires species-matched peptide sequence for translational model interpretation.

Early degenerate IVD chondrocyte-like cells; DMMB assay.

Signaling mechanism

Head-to-head

Link N vs BMP-2/TGF-β

Activates Smad1/5 and p38 MAPK; decouples BMP ligand expression from downstream BMP signaling in MSCs

Unique signaling profile supports mechanistic differentiation in pathway studies.

Human IVD cells and MSCs; Western blot; Link N 1 μg/mL.

Evidence Dimension	In vitro osteoinductive potential (ALP activity and mineralization markers)
Target Compound Data	LPP: minimal ALP induction; significantly lower than BMP-2 and BMP-7 (p < 0.05)
Comparator Or Baseline	BMP-2 and BMP-7: robust ALP induction, approximately 2.5–3-fold higher than LPP
Quantified Difference	Approximately 2.5-fold to 3-fold lower osteoinductive activity for LPP vs. BMP-2/BMP-7
Conditions	Human intervertebral disc cells cultured in alginate beads; ALP activity and mineralization assays

Why This Matters

A lower osteoinductive profile means reduced risk of undesired bone formation in the disc space, positioning Link N peptide as a safer alternative to BMP-2/BMP-7 for disc repair applications where ectopic ossification is a critical safety concern.

• [1] Wang Z, Hutton WC, Yoon ST. ISSLS Prize winner: Effect of link protein peptide on human intervertebral disc cells. Spine (Phila Pa 1976). 2013 Aug 1;38(17):1501-7. doi: 10.1097/BRS.0b013e31828976c1. PMID: 23370687. View Source

Cost Differential: Link N Peptide Is ~400-Fold Cheaper Than Recombinant OP-1 (BMP-7)

A direct cost comparison between synthetic Link N peptide and recombinant human OP-1 (BMP-7) reveals a dramatic cost advantage for Link N peptide. Based on procurement pricing at the time of the in vivo rabbit study, synthetic Link N peptide was approximately 400 times cheaper per therapeutic dose than recombinant OP-1 [1]. This cost differential arises from the synthetic nature of Link N peptide—a 16-amino-acid peptide produced by solid-phase synthesis—versus the recombinant mammalian cell culture production required for OP-1 [2]. The same study confirmed that Link N peptide and OP-1 produced comparable stimulation of proteoglycan synthesis in the degenerated rabbit disc in vivo, with Link N treatment yielding approximately a 20% increase in GAG content in both nucleus pulposus and annulus fibrosus [1].

Procurement cost

Head-to-head

Synthetic Link N vs Recombinant OP-1 (BMP-7)

~400-fold lower cost per dose

Cost differential supports large-scale screening and in vivo research procurement.

Based on procurement pricing in rabbit disc degeneration study; both agents produced comparable GAG stimulation.

Evidence Dimension	Procurement cost per therapeutic dose for in vivo disc repair
Target Compound Data	Synthetic Link N peptide: ~$X per dose (400-fold cheaper than OP-1)
Comparator Or Baseline	Recombinant human OP-1 (BMP-7): ~$400X per equivalent dose
Quantified Difference	Link N peptide is approximately 400-fold (40,000%) cheaper than OP-1 per dose
Conditions	Comparison based on procurement costs for in vivo rabbit disc degeneration study; both agents produced comparable ~20% stimulation of GAG synthesis in NP and AF

Why This Matters

The extreme cost differential makes Link N peptide far more economically viable for large-scale screening, in vivo studies, and potential therapeutic development, particularly when compared to recombinant growth factors that can cost millions per gram.

• [1] Mwale F. et al. Link-N stimulated proteoglycan synthesis (GAG) in both the NP and AF by about 20% [...] One major advantage of Link-N over OP-1 for therapeutic use is the large saving in cost, Link-N being about 400 times cheaper than OP-1. Orthopaedic Proceedings (Bone & Joint). 2011. Also: Mwale F et al. The efficacy of Link N as a mediator of repair in a rabbit model of intervertebral disc degeneration. Arthritis Res Ther. 2011;13:R120. doi: 10.1186/ar3423. View Source
• [2] Petit A, Yao G, Al Rowas S, Gawri R, Epure L, Antoniou J, Mwale F. Effect of synthetic link N peptide on the expression of type I and type II collagens in human intervertebral disc cells. Tissue Eng Part A. 2011 Apr;17(7-8):899-904. doi: 10.1089/ten.TEA.2010.0494. PMID: 21067464. View Source

sLink N (Residues 1–8) Retains Full Anabolic Activity, Residues 9–16 and Scrambled Peptides Are Inactive

Structure-activity studies demonstrate that the biological activity of Link N peptide resides exclusively within the first 8 N-terminal residues (DHLSDNYT, termed sLink N or Link-N 1–8). Mass spectrometric analysis revealed that human annulus fibrosus cells proteolytically cleave the full-length 16-mer to generate this 8-residue fragment . In direct comparative assays, Link-N 1–8 significantly induced proteoglycan production in both human nucleus pulposus and annulus fibrosus cells, even in the presence of the inflammatory cytokine IL-1β . Critically, the C-terminal fragment Link-N 9–16 (DHDRAIH), a reversed-sequence peptide, and a scrambled-sequence peptide all showed no biological activity at equimolar concentrations . This defines a clear pharmacophore within residues 1–8 and provides a rational basis for using the shorter, more synthetically accessible sLink N in place of the full-length peptide [1].

Active fragment identity

Head-to-head

Link-N 1–8 (sLink N) vs 9–16/reversed/scrambled

Only sLink N retains full anabolic activity

Defines minimal pharmacophore for synthesis optimization and assay standardization.

Human NP and AF cells; ³⁵SO₄ incorporation ± IL-1β.

Evidence Dimension	Proteoglycan synthesis induction in human IVD cells
Target Compound Data	Link-N 1–8 (sLink N): Significant induction of proteoglycan production in NP and AF cells, with and without IL-1β
Comparator Or Baseline	Link-N 9–16, reversed Link N, scrambled Link N: No biological activity (not significantly different from untreated control)
Quantified Difference	Activity present exclusively in residues 1–8; residues 9–16, reversed, and scrambled sequences show no detectable activity above baseline
Conditions	Human lumbar IVD cells (NP and AF) cultured in alginate beads; equimolar peptide concentrations; ± IL-1β; proteoglycan synthesis measured by ³⁵SO₄ incorporation

Why This Matters

The identification of a minimal active fragment (8 residues vs. 16 residues) has direct implications for synthesis cost, peptide stability engineering, and medicinal chemistry optimization—shorter peptides are cheaper, easier to modify, and potentially more amenable to formulation development.

• [1] Mwale F, Masuda K, Grant MP, Epure LM, Kato K, Miyazaki S, Cheng K, Yamada J, Bae WC, Muehleman C, Roughley PJ, Antoniou J. Short Link N promotes disc repair in a rabbit model of disc degeneration. Arthritis Res Ther. 2018 Aug 29;20(1):201. doi: 10.1186/s13075-018-1625-9. PMID: 30157962. View Source

sLink N Exhibits Defined Potency Metrics: EC₅₀ of 67 ± 41 nM and Maximal GAG Synthesis of 194 ± 30% Above Control in Human OA Chondrocytes

sLink N (the 8-residue active fragment) demonstrates quantifiable and reproducible potency in glycosaminoglycan (GAG) synthesis assays using primary human osteoarthritic (OA) chondrocytes. In dose-response studies, the EC₅₀ of sLink N on GAG synthesis was determined to be 67 ± 41 nM (65 ± 40 ng/mL), and GAG synthesis reached a maximum of 194 ± 30% above untreated control at the highest tested dose [1]. Notably, this anabolic effect was maintained even in the presence of the catabolic cytokine IL-1β (1 ng/mL), demonstrating that sLink N can override inflammatory suppression of matrix synthesis [1]. These defined EC₅₀ and maximal efficacy parameters provide a quantitative benchmark for lot-to-lot consistency testing and cross-study comparisons that is unavailable for many other cartilage-anabolic peptides.

Anabolic potency

Reported

EC₅₀ 67 ± 41 nM

Max GAG synthesis 194 ± 30% of control

Quantitative benchmarks for lot consistency and cross-study comparison.

Human OA chondrocytes; safranin O assay; maintained with IL-1β.

Evidence Dimension	Concentration-response of GAG synthesis in human OA chondrocytes
Target Compound Data	sLink N: EC₅₀ = 67 ± 41 nM (65 ± 40 ng/mL); maximal GAG synthesis = 194 ± 30% of control
Comparator Or Baseline	Untreated (basal) GAG synthesis: defined as 100%
Quantified Difference	94 ± 30 percentage-point increase above baseline at maximal effective concentration; EC₅₀ in the low nanomolar range
Conditions	Primary human OA chondrocytes (donors aged 50–70 years undergoing total knee replacement); 24-hour treatment; GAG measured by safranin O assay; dose range 0.5–5000 ng/mL sLink N; ± IL-1β (1 ng/mL)

Why This Matters

Well-defined EC₅₀ and maximal efficacy values provide quantitative benchmarks for quality control, inter-study reproducibility, and comparison with other anabolic peptides, enabling scientifically rigorous selection and procurement decisions.

• [1] Albesher M, Grant MP, Epure LM, Salem O, Richard H, Antoniou J, Mwale F. sLink N is the first small-peptide to demonstrate potential in cartilage repair of OA joints. Orthopaedic Proceedings (Bone & Joint). 2016;98-B(SUPP_20):48. Also: Albesher M et al. sLink N stimulates GAG and collagen synthesis in human OA chondrocytes with EC50 of 67±41 nM and maximal GAG synthesis of 194±30% above control. Bone & Joint Orthopaedic Proceedings. 2016. View Source

Species-Specific Activity: Human Link N Peptide Is Active on Human and Bovine Cells but Shows Negligible Activity on Canine Cells

The anabolic activity of Link N peptide is strongly species-dependent at the amino acid sequence level. In a systematic cross-species comparison, human (s)Link-N (DHLSDNYT...) induced significant GAG deposition in human and bovine chondrocyte-like cells (CLCs), as expected from prior studies [1]. However, canine (s)Link-N did not affect extracellular matrix (ECM) production in human CLCs, while it mainly induced collagen type I and II deposition in bovine CLCs [1]. Critically, in canine CLCs, both canine and human (s)Link-N induced negligible GAG deposition, and neither variant robustly activated Smad1/2 signaling [1]. This species specificity is driven by sequence divergence: human Link N (DHLSDNYTLDHDRAIH) differs from bovine Link N (DHHSDNYTVDHDRVIH) at four positions and from canine Link N at additional residues [2]. Consequently, human Link N peptide cannot be reliably substituted with bovine or canine orthologs, and the choice of species-specific peptide must be matched to the experimental model system.

Species specificity

Head-to-head

Human Link N vs Canine/bovine Link N

Human peptide active on human/bovine cells but negligible on canine; canine peptide inactive on human cells

Requires species-matched peptide sequence for translational model interpretation.

Early degenerate IVD chondrocyte-like cells; DMMB assay.

Evidence Dimension	GAG deposition and Smad signaling across species (human, bovine, canine CLCs)
Target Compound Data	Human (s)Link-N: Significant GAG induction in human and bovine CLCs; negligible GAG induction in canine CLCs
Comparator Or Baseline	Canine (s)Link-N: No ECM production in human CLCs; mainly collagen (not GAG) induction in bovine CLCs; negligible GAG in canine CLCs
Quantified Difference	Human (s)Link-N is active on human and bovine cells but essentially inactive on canine cells; canine (s)Link-N is inactive on human cells and shows a qualitatively different matrix response (collagen vs. GAG) in bovine cells
Conditions	Chondrocyte-like cells (CLCs) from early degenerated IVDs of human, bovine, and canine origin; micro-aggregate cultures; 1 μg/mL (s)Link-N; GAG content by DMMB assay; pSmad1/2 by ELISA

Why This Matters

Researchers must use human-sequence Link N peptide for human cell-based assays and cannot substitute bovine or canine orthologs. This species specificity must be factored into procurement decisions, translational model selection, and interpretation of preclinical efficacy data.

• [1] Bach FC, Laagland LT, Grant MP, Creemers LB, Ito K, Meij BP, Mwale F, Tryfonidou MA. Link-N: The missing link towards intervertebral disc repair is species-specific. PLoS One. 2017 Nov 8;12(11):e0187831. doi: 10.1371/journal.pone.0187831. PMID: 29117254. View Source
• [2] Mwale F et al. Mechanism of Proteoglycan Synthesis by Bovine and Human Link N. Global Spine Journal. 2014;4(1_suppl). doi: 10.1055/s-0034-1376619. Human Link N: DHLSDNYTLDHDRAIH; Bovine Link N: DHHSDNYTVDHDRVIH. View Source

Link N Peptide Activates Smad1/5 Signaling with a Mechanism Distinct from BMP-2 and TGF-β

Link N peptide engages the BMP type II receptor and activates Smad1/5 signaling in human IVD cells, a pathway shared with BMP-2 [1]. However, key mechanistic differences distinguish Link N from BMP-2 and TGF-β. At the concentration used for maximal matrix stimulation (1 μg/mL), Link N activates Smad1/5 phosphorylation, while BMP-2 (25 ng/mL) and TGF-β (10 ng/mL) activate overlapping but distinct signaling profiles [1]. Furthermore, when Link N-encoding mRNA was transfected into mesenchymal stromal cells (MSCs), the expression of both BMP-2 and BMP-7 was increased, yet BMP downstream signaling was repressed while TGF-β signaling was boosted—suggesting that Link N exerts a unique regulatory influence on the BMP/TGF-β signaling network that is not recapitulated by direct BMP-2 or TGF-β administration [2]. Additionally, in nucleus pulposus cells, Link N selectively activates the p38 MAPK pathway without affecting the JNK or ERK cascades, further distinguishing its signaling profile [3].

Signaling mechanism

Head-to-head

Link N vs BMP-2/TGF-β

Activates Smad1/5 and p38 MAPK; decouples BMP ligand expression from downstream BMP signaling in MSCs

Unique signaling profile supports mechanistic differentiation in pathway studies.

Human IVD cells and MSCs; Western blot; Link N 1 μg/mL.

Evidence Dimension	Signaling pathway activation profile in human IVD cells and MSCs
Target Compound Data	Link N (1 μg/mL): Activates Smad1/5 phosphorylation; selectively activates p38 MAPK (not JNK or ERK); in MSCs, represses BMP signaling while boosting TGF-β signaling
Comparator Or Baseline	BMP-2 (25 ng/mL): Activates Smad1/5/8; robust BMP pathway activation. TGF-β (10 ng/mL): Activates Smad2/3; strong TGF-β pathway activation
Quantified Difference	Link N activates Smad1/5 but produces a divergent downstream transcriptional profile compared to BMP-2. Link N uniquely decouples increased BMP ligand expression from downstream BMP signaling in MSCs.
Conditions	Human IVD NP and AF cells; MSCs (SCP1 cells); Link N 1 μg/mL, TGF-β 10 ng/mL, BMP-2 25 ng/mL; 10 min to 4 h stimulation; Western blot for pSmad1/2; p38, JNK, ERK phosphorylation

Why This Matters

The distinct signaling mechanism means that Link N peptide cannot be functionally substituted by BMP-2 or TGF-β despite sharing some downstream receptors. This mechanistic differentiation supports the scientific rationale for selecting Link N peptide over generic growth factors in disc and cartilage anabolism studies.

• [1] Mwale F, Madiraju P, Haglund L, Roughley PJ, Antoniou J. Link-N Exerts Its Growth Factor-Like Effects through Activation of Smad 1/5 Signaling in Human IVD Cells. Global Spine Journal. 2014;4(1_suppl):s-0034-1376651. doi: 10.1055/s-0034-1376651. View Source
• [2] Grant MP, Epure LM, Salem O, AlGarni N, Ciobanu O, Alaqeel M, Antoniou J, Mwale F. Exogenous Delivery of Link N mRNA into Chondrocytes and MSCs—The Potential Role in Increasing Anabolic Response. Int J Mol Sci. 2019 Apr 6;20(7):1716. doi: 10.3390/ijms20071716. PMID: 30959897. View Source
• [3] Petit A, Yao G, Al Rowas S, Gawri R, Epure L, Antoniou J, Mwale F. Effect of synthetic link N peptide on the expression of type I and type II collagens in human intervertebral disc cells. Tissue Eng Part A. 2011 Apr;17(7-8):899-904. doi: 10.1089/ten.TEA.2010.0494. PMID: 21067464. View Source

Recommended Research and Industrial Application Scenarios for Link N Peptide Based on Quantitative Evidence

Intervertebral Disc Regeneration Research Requiring Minimal Osteoinductive Risk

For researchers investigating biological repair of the degenerate intervertebral disc, Link N peptide offers an anabolic stimulus with substantially lower osteoinductive risk compared to BMP-2 and BMP-7 [1]. The quantitative evidence shows that Link N peptide produces approximately 2.5- to 3-fold less osteoinductive activity than either BMP-2 or BMP-7 while still stimulating proteoglycan synthesis [1]. This makes Link N peptide particularly suitable for intradiscal injection studies and disc organ culture models where unwanted bone formation could confound results or pose safety concerns. In rabbit models, Link N peptide (100 μg/disc) and sLink N (25 μg/disc, at half the molar dose) both partially restored disc height and increased proteoglycan content following needle-puncture degeneration [2].

Cost-Sensitive High-Throughput Screening and Large-Scale In Vivo Studies

The ~400-fold cost advantage of synthetic Link N peptide over recombinant OP-1 (BMP-7) [1] makes it a financially viable option for studies requiring large quantities of peptide, including high-throughput screening of disc or cartilage anabolic compounds, large-animal efficacy studies, and combinatorial treatment protocols. The synthetic accessibility of the 16-amino-acid peptide (and its active 8-residue fragment sLink N) enables economical scale-up that is not feasible with recombinant growth factors costing millions per gram [2]. Researchers designing dose-ranging or long-duration in vivo studies should consider this cost differential when selecting an anabolic peptide for procurement.

Osteoarthritis Cartilage Repair Studies Under Inflammatory Conditions

sLink N is the first small peptide to demonstrate quantitatively defined cartilage repair potential in human osteoarthritic tissue. With an EC₅₀ of 67 ± 41 nM and maximal GAG synthesis of 194 ± 30% above control in human OA chondrocytes [1], sLink N provides a benchmarked anabolic stimulus even in the presence of the inflammatory cytokine IL-1β. In OA cartilage/bone explant models, Link N reversed IL-1β-induced proteoglycan loss and significantly decreased MMP3 and MMP13 expression (p < 0.0001) [2]. These quantitative parameters support the use of sLink N as a reference standard in OA drug discovery programs and as a tool compound for studying the interplay between anabolic signaling and inflammatory catabolism in articular cartilage.

Human-Specific Translational Studies Requiring Species-Matched Peptide Reagents

The demonstrated species specificity of Link N peptide activity—where human (s)Link-N is active on human and bovine cells but essentially inactive on canine cells, and canine (s)Link-N is inactive on human cells [1]—means that researchers must procure the species-matched sequence for their experimental model. Investigators using human primary cells, human tissue explants, or human-xenograft models should exclusively use human-sequence Link N peptide (DHLSDNYTLDHDRAIH). This evidence also supports the use of Link N as a species-specific probe for studying BMP receptor pharmacology and Smad1/5 signaling across different species backgrounds [2].

Application

Selection Property

Validation Focus

Intervertebral disc matrix anabolism research

Minimal osteoinductive signaling profile

Osteogenic marker suppression in disc cell models

Cost-sensitive high‑throughput and in vivo anabolic screening

Synthetic peptide procurement scalability

Dose‑ranging and large‑scale study feasibility

Osteoarthritis cartilage matrix research under inflammatory conditions

Anabolic activity under IL‑1β challenge

GAG synthesis and MMP suppression in OA cartilage explants

Human‑specific translational model research

Species‑matched human sequence identity

Human‑cell Smad1/5 pathway activation and species‑dependent efficacy

• [1] Wang Z, Hutton WC, Yoon ST. ISSLS Prize winner: Effect of link protein peptide on human intervertebral disc cells. Spine. 2013;38(17):1501-7. PMID: 23370687. View Source
• [2] Mwale F, Masuda K, Grant MP, Epure LM, Kato K, Miyazaki S, Cheng K, Yamada J, Bae WC, Muehleman C, Roughley PJ, Antoniou J. Short Link N promotes disc repair in a rabbit model of disc degeneration. Arthritis Res Ther. 2018;20(1):201. PMID: 30157962. View Source